Cas no 2098008-07-0 (2-(2-Aminoethyl)-6-(3-bromophenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-(2-Aminoethyl)-6-(3-bromophenyl)-2,3-dihydropyridazin-3-one
• CAS No: 2098008-07-0
• MF: C₁₂H₁₂BrN₃O
• MW: 294.147181510925
• CID: 4772721
• Update Time: 2025-11-01

2-(2-Aminoethyl)-6-(3-bromophenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethyl)-6-(3-bromophenyl)-2,3-dihydropyridazin-3-one
• 2-(2-aminoethyl)-6-(3-bromophenyl)pyridazin-3-one
• 2-(2-Aminoethyl)-6-(3-bromophenyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C12H12BrN3O/c13-10-3-1-2-9(8-10)11-4-5-12(17)16(15-11)7-6-14/h1-5,8H,6-7,14H2
• InChI Key： OREXVADXEBPXQT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=CC(N(CCN)N=1)=O

Computed Properties

• Exact Mass: 293.01637 g/mol
• Monoisotopic Mass: 293.01637 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.7
• Molecular Weight: 294.15

Additional information on 2-(2-Aminoethyl)-6-(3-bromophenyl)-2,3-dihydropyridazin-3-one

2-(2-Aminoethyl)-6-(3-bromophenyl)-2,3-dihydropyridazin-3-one: A Promising Compound in Medicinal Chemistry

2-(2-Aminoethyl)-6-(3-bromophenyl)-2,3-dihydropyridazin-3-one (CAS No. 2098008-07-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridazinones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the 2-aminoethyl and 3-bromophenyl substituents imparts additional functionalities that enhance its pharmacological profile.

The chemical structure of 2-(2-Aminoethyl)-6-(3-bromophenyl)-2,3-dihydropyridazin-3-one is characterized by a pyridazinone core with a substituted benzene ring and an aminoalkyl chain. The bromine atom on the benzene ring is a key feature that contributes to the compound's reactivity and binding affinity to various biological targets. The amino group on the ethyl chain provides opportunities for further functionalization and derivatization, making it a versatile scaffold for drug discovery.

Recent studies have highlighted the potential of 2-(2-Aminoethyl)-6-(3-bromophenyl)-2,3-dihydropyridazin-3-one in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro and in vivo experiments have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(2-Aminoethyl)-6-(3-bromophenyl)-2,3-dihydropyridazin-3-one has also demonstrated significant antiviral activity against several viral strains. Research conducted by a team at the University of California found that this compound effectively inhibits the replication of influenza virus and herpes simplex virus (HSV) by interfering with viral entry and replication processes. These findings suggest that it could be developed into a broad-spectrum antiviral agent.

The anticancer potential of 2-(2-Aminoethyl)-6-(3-bromophenyl)-2,3-dihydropyridazin-3-one has also been explored in preclinical studies. In vitro assays using human cancer cell lines have shown that this compound induces apoptosis and cell cycle arrest, leading to reduced cell viability and tumor growth inhibition. Mechanistic studies have revealed that it targets multiple signaling pathways involved in cancer progression, including PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of 2-(2-Aminoethyl)-6-(3-bromophenyl)-2,3-dihydropyridazin-3-one have been investigated to assess its suitability as a therapeutic agent. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and low toxicity in animal models, which are essential attributes for drug development.

To further optimize its therapeutic potential, researchers are exploring various strategies to enhance the solubility and stability of 2-(2-Aminoethyl)-6-(3-bromophenyl)-2,3-dihydropyridazin-3-one. Techniques such as salt formation, prodrug design, and nanoparticle encapsulation are being evaluated to improve its pharmaceutical properties. These efforts aim to overcome challenges associated with drug delivery and increase its efficacy in clinical settings.

In conclusion, 2-(2-Aminoethyl)-6-(3-bromophenyl)-2,3-dihydropyridazin-3-one (CAS No. 2098008-07-0) represents a promising lead compound in medicinal chemistry with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into therapeutic agents for inflammatory diseases, viral infections, and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in healthcare.